2-Bromo-3-nitrotoluene
2-Bromo-3-nitrotoluene
Brand Name:
Vulcanchem
CAS No.:
41085-43-2
VCID:
VC0170676
InChI:
InChI=1S/C7H6BrNO2/c1-5-3-2-4-6(7(5)8)9(10)11/h2-4H,1H3
SMILES:
CC1=C(C(=CC=C1)[N+](=O)[O-])Br
Molecular Formula:
C7H6BrNO2
Molecular Weight:
216.03 g/mol
2-Bromo-3-nitrotoluene
CAS No.: 41085-43-2
Main Products
VCID: VC0170676
Molecular Formula: C7H6BrNO2
Molecular Weight: 216.03 g/mol
| CAS No. | 41085-43-2 |
|---|---|
| Product Name | 2-Bromo-3-nitrotoluene |
| Molecular Formula | C7H6BrNO2 |
| Molecular Weight | 216.03 g/mol |
| IUPAC Name | 2-bromo-1-methyl-3-nitrobenzene |
| Standard InChI | InChI=1S/C7H6BrNO2/c1-5-3-2-4-6(7(5)8)9(10)11/h2-4H,1H3 |
| Standard InChIKey | GCAAVRIWNMTOKB-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)[N+](=O)[O-])Br |
| Canonical SMILES | CC1=C(C(=CC=C1)[N+](=O)[O-])Br |
| PubChem Compound | 231828 |
| Last Modified | Nov 11 2021 |
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